Cas no 2839138-96-2 (2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride)

• Product Name: 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride
• CAS No: 2839138-96-2
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 6321334
• PubChem ID: 165890246
• Update Time: 2025-10-31

2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2839138-96-2
• 2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride
• EN300-39676500
• 2-methoxy-3-(4-methylphenyl)propan-1-amine;hydrochloride
• 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride

• Inchi： 1S/C11H17NO.ClH/c1-9-3-5-10(6-4-9)7-11(8-12)13-2;/h3-6,11H,7-8,12H2,1-2H3;1H
• InChI Key： KMJIBGCVKKXTAA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CN)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride

Comprehensive Overview of 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride (CAS No. 2839138-96-2)

2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride (CAS No. 2839138-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of aryl-substituted propan-1-amines, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride synthesis", "CAS 2839138-96-2 applications", and "aryl-substituted amine derivatives" to explore its uses and properties.

The molecular structure of 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride features a methoxy group at the 2-position and a 4-methylphenyl moiety at the 3-position of the propan-1-amine backbone. This arrangement contributes to its distinct chemical behavior, making it a subject of interest in drug discovery and material science. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies. Searches for "amine derivatives in drug discovery" and "computational modeling of aryl-substituted amines" reflect this growing interest.

One of the key areas where 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride shows promise is in the development of novel therapeutic agents. Its structural motif is reminiscent of several biologically active molecules, particularly those targeting neurological and metabolic pathways. Researchers are also investigating its potential as a building block for advanced materials, such as polymers and coatings, due to its stability and reactivity. Popular queries like "amine-based polymers" and "pharmaceutical intermediates" align with these applications.

From a synthetic chemistry perspective, the preparation of 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride involves multi-step organic reactions, including Grignard reactions, reductive amination, and hydrochloride salt formation. These methods are well-documented in the literature, and searches for "synthesis of aryl-substituted amines" or "optimization of propan-1-amine derivatives" often lead to discussions about this compound. The compound's purity and yield are critical factors, especially for pharmaceutical applications, which is why terms like "HPLC analysis of amine derivatives" and "spectroscopic characterization" are frequently associated with it.

In addition to its scientific relevance, 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride is also a topic of interest in intellectual property and patent literature. Several patents describe its use in proprietary formulations, highlighting its commercial value. This has led to increased searches for "CAS 2839138-96-2 patents" and "amine derivatives in proprietary drugs". The compound's versatility and adaptability make it a valuable asset in both academic and industrial settings.

Environmental and safety considerations are also important when working with 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Queries such as "safe handling of amine derivatives" and "environmental impact of aryl-substituted compounds" are common among professionals seeking guidance on these matters.

Looking ahead, the demand for 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride is expected to grow, driven by advancements in personalized medicine and green chemistry. Its role as a key intermediate in the synthesis of more complex molecules positions it as a critical component in future research. Searches for "future of amine derivatives in medicine" and "sustainable synthesis of aryl-substituted compounds" underscore this trajectory.

In summary, 2-Methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride (CAS No. 2839138-96-2) is a compound of significant scientific and commercial importance. Its unique structure, diverse applications, and relevance to cutting-edge research make it a focal point for chemists, pharmacologists, and material scientists alike. Whether you're exploring its synthetic pathways, biological activities, or industrial uses, this compound offers a wealth of opportunities for innovation and discovery.